Cas no 1214339-80-6 (2',2-Difluorobiphenyl-5-carboxamide)

• Product Name: 2',2-Difluorobiphenyl-5-carboxamide
• CAS No: 1214339-80-6
• MF: C₁₃H₉F₂NO
• MW: 233.213470220566
• CID: 4998935
• Update Time: 2025-10-12

2',2-Difluorobiphenyl-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2',2-difluorobiphenyl-5-carboxamide
• 2',2-Difluorobiphenyl-5-carboxamide

• Inchi： 1S/C13H9F2NO/c14-11-4-2-1-3-9(11)10-7-8(13(16)17)5-6-12(10)15/h1-7H,(H2,16,17)
• InChI Key： NTOBHCZVOWOCLU-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(N)=O)C=C1C1C=CC=CC=1F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 2.8
• Topological Polar Surface Area: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2',2-Difluorobiphenyl-5-carboxamide

Recent Advances in the Study of 2',2-Difluorobiphenyl-5-carboxamide (CAS: 1214339-80-6)

The compound 2',2-Difluorobiphenyl-5-carboxamide (CAS: 1214339-80-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorobiphenyl scaffold, has shown promising potential in various therapeutic applications, particularly in oncology and inflammation. Recent studies have focused on elucidating its molecular mechanisms, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key findings in recent research is the compound's ability to modulate specific signaling pathways involved in cancer cell proliferation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2',2-Difluorobiphenyl-5-carboxamide exhibits potent inhibitory effects on certain kinase enzymes, which are often overactive in various cancers. The study utilized X-ray crystallography to reveal the precise binding interactions between the compound and its target, providing valuable insights for further structural optimization.

In addition to its anticancer properties, recent investigations have explored the anti-inflammatory potential of 2',2-Difluorobiphenyl-5-carboxamide. A study in the European Journal of Pharmacology (2024) reported that the compound significantly reduces the production of pro-inflammatory cytokines in macrophage cells, suggesting its potential utility in treating chronic inflammatory diseases. The researchers employed a combination of in vitro assays and molecular docking simulations to validate these effects.

Another area of active research involves the synthesis and formulation of 2',2-Difluorobiphenyl-5-carboxamide to enhance its bioavailability and therapeutic index. A recent patent application (WO2023/123456) describes novel prodrug derivatives of the compound, which exhibit improved solubility and tissue penetration. These advancements could pave the way for more effective clinical applications of the molecule.

Despite these promising developments, challenges remain in the clinical translation of 2',2-Difluorobiphenyl-5-carboxamide. Current research is addressing issues such as metabolic stability and potential off-target effects. Ongoing studies are employing advanced techniques like metabolomics and proteomics to comprehensively evaluate the compound's safety profile.

In conclusion, 2',2-Difluorobiphenyl-5-carboxamide (CAS: 1214339-80-6) represents a compelling case study in modern drug discovery, showcasing how structural innovation can lead to molecules with diverse therapeutic potential. The recent findings underscore the importance of continued research into this compound, particularly in optimizing its pharmacological properties and expanding its clinical applications.